Cas no 1251574-48-7 (2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide)

• Product Name: 2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide
• CAS No: 1251574-48-7
• MF: C₁₉H₁₈N₄OS₂
• MW: 382.502420902252
• CID: 5394278
• Update Time: 2025-08-03

2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-6-pyridin-2-ylpyrimidin-4-yl)sulfanyl-N-(3-methylsulfanylphenyl)acetamide
• 2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide

• Inchi： 1S/C19H18N4OS2/c1-13-21-17(16-8-3-4-9-20-16)11-19(22-13)26-12-18(24)23-14-6-5-7-15(10-14)25-2/h3-11H,12H2,1-2H3,(H,23,24)
• InChI Key： OCFVPXWFPWNZFU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(SC)=C1)(=O)CSC1C=C(C2=NC=CC=C2)N=C(C)N=1

Additional information on 2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide

Professional Introduction to Compound with CAS No. 1251574-48-7 and Product Name: 2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide

The compound with the CAS number 1251574-48-7 and the product name 2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including pyrimidine, pyridine, and sulfanyl moieties, makes this compound a versatile candidate for further exploration.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The compound in question exhibits structural features that are reminiscent of well-known pharmacophores found in therapeutic agents. Specifically, the pyrimidin-4-yl and pyridin-2-yl substituents are frequently encountered in drug molecules due to their ability to interact with biological targets such as enzymes and receptors. The sulfanyl group further enhances the compound's potential by providing a site for hydrogen bonding and other non-covalent interactions, which are crucial for binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in the field of oncology and immunology has highlighted the importance of modulating specific signaling pathways to achieve therapeutic effects. The structural motifs present in this compound suggest that it may interfere with key enzymes or receptors involved in these pathways. For instance, the N-[3-(methylsulfanyl)phenyl]acetamide moiety could serve as a scaffold for developing inhibitors of protein kinases or other enzymes relevant to cancer progression.

Recent studies have demonstrated that derivatives of pyrimidine-based compounds exhibit significant biological activity. A notable example is the use of pyrimidine derivatives as kinase inhibitors, which have shown promise in preclinical trials. The compound under discussion shares structural similarities with these known inhibitors, suggesting that it may possess comparable biological effects. Furthermore, the presence of multiple chiral centers provides opportunities for developing enantiomerically pure forms, which can enhance pharmacological properties such as efficacy and reduced toxicity.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions, sulfanylation, and acetylation, each of which must be carefully controlled to avoid side products. Advanced computational methods have been employed to predict optimal reaction conditions and predict potential intermediates. These computational approaches not only save time but also reduce experimental costs by minimizing trial-and-error experimentation.

From a regulatory perspective, the compound must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. This involves both in vitro and in vivo studies to assess its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, toxicological studies are essential to evaluate potential adverse effects at various doses. The complexity of these studies underscores the importance of having a well-defined chemical structure like this one to facilitate thorough characterization.

The impact of this compound extends beyond its potential therapeutic applications. It also serves as a valuable tool for researchers studying drug design principles. By analyzing its interactions with biological targets, scientists can gain insights into how different functional groups contribute to overall activity. This knowledge can then be applied to develop new generations of drugs with improved properties. For instance, understanding how the sulfanyl group influences binding affinity can guide the design of more potent inhibitors.

As research continues to evolve, so too do the tools available for studying these compounds. High-throughput screening (HTS) technologies have revolutionized drug discovery by allowing researchers to test thousands of compounds rapidly against various biological targets. The compound described here is well-suited for HTS due to its well-defined structure and predicted bioactivity. Such screens can identify lead compounds that require further optimization before moving into clinical development.

The future prospects for this compound are promising given its unique structural features and potential biological activity. Ongoing research aims to explore its efficacy in treating various diseases by targeting specific pathways or enzymes. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion,2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure offers numerous opportunities for further exploration in drug development, particularly in areas such as oncology and immunology where modulating specific signaling pathways is crucial for therapeutic intervention, while also serving as an important tool for researchers studying drug design principles, ultimately contributing toward advancements that benefit human health globally.